Cas no 90993-47-8 ((5-nitrothiophen-2-yl)methanamine)

• Product Name: (5-nitrothiophen-2-yl)methanamine
• CAS No: 90993-47-8
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 799077
• PubChem ID: 53420907
• Update Time: 2025-04-19

(5-nitrothiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine,5-nitro-
• (5-NITROTHIOPHEN-2-YL)METHANAMINE
• 5-nitro-2-Thiophenemethanamine
• AKOS006228289
• SCHEMBL4880954
• FT-0695393
• DTXSID00697691
• FERRICDIPHOSPHATEHYDRATE
• AB23311
• 90993-47-8
• 1-(5-Nitrothiophen-2-yl)methanamine
• EN300-1601082
• (5-nitrothiophen-2-yl)methanamine

• Inchi： 1S/C5H6N2O2S/c6-3-4-1-2-5(10-4)7(8)9/h1-2H,3,6H2
• InChI Key： GIUPGSUAELRKOZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 158.015
• Monoisotopic Mass: 158.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 100A^2